3-(aminomethyl)-N,N-diethylaniline
Description
3-(Aminomethyl)-N,N-diethylaniline is a tertiary aromatic amine characterized by a benzene ring substituted with a diethylamino group (-N(C₂H₅)₂) and an aminomethyl group (-CH₂NH₂) at the 3-position. Its molecular formula is C₁₁H₁₈N₂ (inferred from structural analogs like 3-(aminomethyl)-N,N-dimethylaniline, which has the formula C₉H₁₄N₂ ). This compound is structurally related to N,N-diethylaniline (C₁₀H₁₅N), a common solvent for high-temperature reactions such as Claisen rearrangements .
Properties
Molecular Formula |
C11H18N2 |
|---|---|
Molecular Weight |
178.27 g/mol |
IUPAC Name |
3-(aminomethyl)-N,N-diethylaniline |
InChI |
InChI=1S/C11H18N2/c1-3-13(4-2)11-7-5-6-10(8-11)9-12/h5-8H,3-4,9,12H2,1-2H3 |
InChI Key |
UARWVLNAEWKPRJ-UHFFFAOYSA-N |
Canonical SMILES |
CCN(CC)C1=CC=CC(=C1)CN |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following table summarizes key structural analogs of 3-(aminomethyl)-N,N-diethylaniline, highlighting differences in substituents, reactivity, and applications:
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